Cas no 109052-15-5 (4-Thiazolidinone, 3-(3,4-dichlorophenyl)-)

• Product Name: 4-Thiazolidinone, 3-(3,4-dichlorophenyl)-
• CAS No: 109052-15-5
• MF: C₉H₇Cl₂NOS
• MW: 248.128978967667
• MDL: MFCD00138849
• CID: 3597450
• PubChem ID: 4585437
• Update Time: 2025-08-05

4-Thiazolidinone, 3-(3,4-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinone, 3-(3,4-dichlorophenyl)-
• 3-(3,4-DICHLOROPHENYL)-1,3-THIAZOLAN-4-ONE
• 3-(3,4-dichlorophenyl)-1,3-thiazolidin-4-one
• 109052-15-5
• 6D-019
• AKOS015993067
• 3-(3,4-dichlorophenyl)-4-thiazolidinone
• SCHEMBL8089677
• SMR000333093
• CHEMBL1504214
• VKWKFDZVNRYFRN-UHFFFAOYSA-N
• HMS2586H23
• MFCD00138849
• MLS000694786

• MDL： MFCD00138849
• Inchi： 1S/C9H7Cl2NOS/c10-7-2-1-6(3-8(7)11)12-5-14-4-9(12)13/h1-3H,4-5H2
• InChI Key： VKWKFDZVNRYFRN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C(CSC1)=O)Cl

Computed Properties

• Exact Mass: 246.9625404Da
• Monoisotopic Mass: 246.9625404Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.6Ų

Additional information on 4-Thiazolidinone, 3-(3,4-dichlorophenyl)-

Chemical Profile of 4-Thiazolidinone, 3-(3,4-dichlorophenyl) and Its Significance in Modern Medicinal Chemistry

4-Thiazolidinone, 3-(3,4-dichlorophenyl), identified by the CAS number 109052-15-5, represents a compound of considerable interest in the realm of medicinal chemistry. This heterocyclic compound, featuring a thiazolidinone core appended with a 3,4-dichlorophenyl substituent, has garnered attention due to its structural versatility and potential pharmacological applications. The unique combination of a sulfur-containing heterocycle and a dichlorophenyl group positions this molecule as a promising candidate for further exploration in drug discovery and development.

The thiazolidinone scaffold is a well-established motif in medicinal chemistry, known for its stability and ability to engage with biological targets such as enzymes and receptors. The presence of sulfur in the ring system contributes to its reactivity and binding affinity, making it an attractive scaffold for designing novel therapeutic agents. In particular, 4-Thiazolidinone, 3-(3,4-dichlorophenyl), with its electron-withdrawing dichlorophenyl group, may exhibit enhanced interactions with biological targets due to the modulation of electronic properties by the chlorine atoms.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with high precision. Studies have suggested that the dichlorophenyl moiety in 4-Thiazolidinone, 3-(3,4-dichlorophenyl) could serve as a key pharmacophore for interacting with proteins involved in metabolic pathways and signal transduction. This has opened up new avenues for investigating its potential as an inhibitor or modulator of these pathways.

The synthesis of 4-Thiazolidinone, 3-(3,4-dichlorophenyl) involves strategic functionalization of the thiazolidinone ring to introduce the desired substituents. Modern synthetic methodologies have refined the process to achieve high yields and purity, facilitating its use in downstream applications. The dichlorophenyl group is particularly significant as it can enhance lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the chlorine atoms may participate in hydrogen bonding or electrostatic interactions with biological targets, further contributing to the compound's binding affinity.

In the context of current research trends, 4-Thiazolidinone, 3-(3,4-dichlorophenyl) has been explored for its potential role in addressing various therapeutic challenges. For instance, studies have hinted at its activity against enzymes involved in inflammation and pain signaling. The thiazolidinone core's ability to mimic natural bioactive molecules makes it an excellent candidate for designing small-molecule inhibitors. Moreover, the dichlorophenyl group's structural features could be leveraged to optimize drug-like properties such as solubility and bioavailability.

The compound's relevance extends beyond traditional pharmaceutical applications. Its unique structural features make it a valuable tool for researchers studying molecular recognition and drug-target interactions. By modifying the substituents on the thiazolidinone ring or exploring analogs with different functional groups, scientists can gain insights into how structural changes influence biological activity. This approach is particularly useful in developing libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel lead molecules.

From a regulatory perspective, 4-Thiazolidinone, 3-(3,4-dichlorophenyl) must be handled with adherence to standard laboratory practices to ensure safety and compliance with Good Manufacturing Practices (GMP). While not classified as a hazardous material under current regulations, proper storage conditions—such as temperature control and light protection—are essential to maintain its stability and integrity. Researchers should also consider environmental impact assessments when disposing of or recycling this compound.

The future prospects of 4-Thiazolidinone, 3-(3,4-dichlorophenyl) are promising given its versatile structural framework and potential therapeutic applications. Ongoing research aims to elucidate its mechanism of action across different biological systems and explore its efficacy in preclinical models. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications that benefit patients worldwide.